4-(tert-Butyldimethylsilanyloxy)-1H-indole-6-carboxylic acid methyl ester

• IUPAC Name: methyl 4-[tert-butyl(dimethyl)silyl]oxy-1H-indole-6-carboxylate
• InChI: InChI=1S/C16H23NO3Si/c1-16(2,3)21(5,6)20-14-10-11(15(18)19-4)9-13-12(14)7-8-17-13/h7-10,17H,1-6H3
• InChI Key: RRDXCFVOLHXJMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC(=CC2=C1C=CN2)C(=O)OC
• Molecular Formula: C16H23NO3Si
• Molecular Weight: 305.44 g/mol
• CAS No.: 885266-75-1

Description

4-(tert-Butyldimethylsilanyloxy)-1H-indole-6-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C16H23NO3Si and its molecular weight is 305.44 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Studies and Drug Development

4-(tert-Butyldimethylsilanyloxy)-1H-indole-6-carboxylic acid methyl ester is utilized in the synthesis of various compounds with potential applications in drug development. For instance, it is involved in the synthesis of 4H-Chromene-2-carboxylic acid ester derivatives, which are useful for the structural-activity relationship studies of antitumor antibiotic tetrahydroisoquinoline natural products (Li et al., 2013). Additionally, this compound plays a role in the synthesis of 4-Chloroindole-3-acetic acid (4-Cl-IAA) and its esters, which have shown stronger elongation activity toward Avena coleoptiles than indole-3-acetic acid, a plant hormone (Katayama, 2000).

Sweet Compound Synthesis

It's also a key intermediate in the synthesis of (2R,4R)-monatin, a naturally occurring sweet amino acid. The synthesis process involves alkylation and hydrolysis, demonstrating the compound's utility in producing sweeteners (Amino, 2016).

Chemical Synthesis and Characterization

This compound is employed in the convenient synthesis of tert-Butyl esters of indole-5-carboxylic acid and related compounds, illustrating its versatility in organic synthesis processes (Fritsche et al., 2006). Moreover, it's used in base-promoted cyclization processes to produce various indoline lactones, which are useful in diverse chemical synthesis applications (Hodges et al., 2004).

Development of Novel Compounds

The compound is a precursor in the synthesis of new types of cyclic amino acids, like tert-Butyl 2-(difluoromethyl)-3-benzyl-6-methoxy-3,4-dihydro-4-quinazoline-4-carboxyl ic ester, indicating its role in the development of novel chemical entities (Hao et al., 2000).

Metabolism Studies

The compound is also significant in metabolic studies, such as investigating the metabolism of 3,5-di-tert.-butyl-4-hydroxytoluene in rats and humans, which helps in understanding the biological transformations of related compounds (Daniel et al., 1968).

Mechanism of Action

The mechanism of action of this compound is not specified in the retrieved sources. It’s often used in proteomics research, but the exact biological or chemical processes it’s involved in would depend on the specific context of the research.